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Compound of Interest

Compound Name: MK-421 (D5 maleate)

Cat. No.: B10787622 Get Quote

Essential Safety and Handling Guide for MK-421
(D5 Maleate)
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

MK-421 (D5 maleate), also known as Enalapril-d5 maleate. Adherence to these procedures is

essential to ensure a safe laboratory environment and minimize risk.

Immediate Safety Precautions
MK-421 (D5 maleate) is the deuterated form of Enalapril maleate, an angiotensin-converting

enzyme (ACE) inhibitor. While some safety data sheets (SDS) for the deuterated form indicate

it is not classified as hazardous, others classify it as a reproductive toxin and a serious eye

irritant.[1][2] Given this conflicting information, it is imperative to handle MK-421 (D5 maleate)
with the same precautions as its non-deuterated counterpart, Enalapril maleate, which is

considered hazardous.[3]

Key Hazards:

Reproductive Toxicity: May damage fertility or the unborn child.[4][5][6][7]

Eye Irritation: Causes serious eye irritation.[7][8]
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Skin Irritation: Causes skin irritation.[3][8]

Harmful if Swallowed: Acute oral toxicity.[3]

Respiratory Irritation: May cause respiratory irritation.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling MK-421 (D5
maleate) to prevent exposure.

PPE Category Item Specifications

Eye Protection Safety Glasses or Goggles Must have side shields.[4][8]

Hand Protection Chemical-resistant Gloves

Nitrile or PVC gloves are

recommended. Consider

double gloving.[4]

Body Protection Laboratory Coat
Standard lab coat to prevent

skin contact.

Respiratory Protection Respirator

Use a NIOSH-approved

respirator if ventilation is

inadequate or if dust is

generated.[8][9]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring

safety.

Workflow for Handling MK-421 (D5 Maleate)
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Handling Workflow for MK-421 (D5 Maleate)

Preparation
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Post-Handling & Decontamination

Waste Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a well-ventilated area (e.g., fume hood)

Avoid dust generation

Weigh and handle the compound with care

Decontaminate work surfaces

Properly doff and dispose of PPE

Wash hands thoroughly

Segregate and label waste

Dispose of according to institutional and regulatory guidelines
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Caption: A step-by-step workflow for the safe handling of MK-421 (D5 maleate).
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Disposal Plan
Proper disposal of MK-421 (D5 maleate) and any contaminated materials is critical to prevent

environmental contamination and ensure compliance with regulations.

General Guidelines:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[3][4]

Do not allow the product to enter drains or waterways.[7]

Step-by-Step Disposal Procedure:

Segregation:

Collect all waste materials, including unused product, contaminated PPE, and cleaning

materials, in a designated and clearly labeled hazardous waste container.

Containerization:

Use a sealable, leak-proof container for all waste. For solid waste, a sealed plastic bag

may be used before placing it in the final disposal container.[3]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the chemical name "MK-
421 (D5 maleate)" or "Enalapril-d5 maleate."

Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials pending disposal.

Disposal Method:

Unused Product: If you cannot use a drug take-back program, the recommended disposal

method is to mix the compound with an unappealing substance like cat litter or coffee
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grounds, place it in a sealed plastic bag, and dispose of it in the trash. Do not crush pills or

capsules.[10][11]

Contaminated Materials: For lab waste, consult your institution's environmental health and

safety (EHS) office for specific procedures, which may include incineration or other

approved chemical waste disposal methods.

Occupational Exposure Limits
While specific occupational exposure limits (OELs) for MK-421 (D5 maleate) have not been

established, the limits for Enalapril maleate provide a conservative guideline.

Organization Exposure Limit

Internal (Organon) TWA: 50 µg/m³ (OEB 3)[5]

Merck & Co. CEL TWA: 0.1 mg/m³[3]

TWA: Time-Weighted Average; OEB: Occupational Exposure Band; CEL: Corporate Exposure

Limit

It is crucial to maintain airborne concentrations as low as practically possible.

By adhering to these safety protocols, researchers can minimize the risks associated with

handling MK-421 (D5 maleate) and ensure a safe and compliant laboratory environment.

Always consult your institution's specific safety guidelines and the most recent Safety Data

Sheet before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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